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Methandriol: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Methandriol (also known as Methylandrostenediol) is a synthetic anabolic-androgenic steroid

(AAS) derived from the endogenous prohormone androstenediol.[1] First synthesized in 1935,

it is a 17α-alkylated derivative, a modification that enhances its oral bioavailability.[1][2] This

guide provides a detailed overview of the chemical structure, properties, mechanism of action,

metabolism, and analytical methodologies related to Methandriol, intended for a scientific

audience. All quantitative data is presented in structured tables, and key processes are

visualized through diagrams generated using the DOT language.

Chemical Structure and Properties
Methandriol, systematically named (3β,17β)-17-methylandrost-5-ene-3,17-diol, is an

androstane steroid.[3] The addition of a methyl group at the C17-alpha position is a defining

structural feature that prevents rapid hepatic degradation, allowing for oral administration.[2]
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Identifier Value

IUPAC Name

(3S,8R,9S,10R,13S,14S,17S)-10,13,17-

trimethyl-1,2,3,4,7,8,9,11,12,14,15,16-

dodecahydrocyclopenta[a]phenanthrene-3,17-

diol[4]

CAS Number 521-10-8[4]

Molecular Formula C₂₀H₃₂O₂[4]

SMILES C[C@]12CC--INVALID-LINK--O[5]

InChI Key WRWBCPJQPDHXTJ-DTMQFJJTSA-N[5]

Physicochemical Properties
Property Value Reference

Molecular Weight 304.5 g/mol [4]

Melting Point 205.5-206.5 °C [6]

Solubility

Insoluble in water. Acetonitrile:

1 mg/ml, Ethanol: 1 mg/ml,

Methanol: 1 mg/ml.

[6]

logP 3.7 [5]

Spectroscopic Data
While specific peak-by-peak data from proprietary databases is not publicly available, typical

spectroscopic characteristics are as follows:

¹H-NMR and ¹³C-NMR: Spectra would be characterized by signals corresponding to the

steroid nucleus and the C17-alpha methyl group.[4][5]

Infrared (IR) Spectroscopy: The spectrum would prominently feature a broad absorption

band in the 3200-3600 cm⁻¹ region, indicative of the O-H stretching vibrations of the two

hydroxyl groups. Absorptions between 2850-3000 cm⁻¹ would correspond to C-H stretching

of the alkane framework.[7][8][9][10][11]
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Mass Spectrometry (MS): Electron ionization (EI) mass spectrometry would show a

molecular ion peak (M+) and characteristic fragmentation patterns resulting from the loss of

methyl and hydroxyl groups.[12][13][14][15][16] The fragmentation of the trimethylsilyl (TMS)-

derivatized molecule is influenced by the stereochemistry of the A-ring.[12]

Synthesis
The synthesis of Methandriol was first reported in 1935.[1] The process involves the reaction

of 3β-hydroxy-5-androsten-17-one with a methylmagnesium halide (a Grignard reagent).

General Synthetic Protocol
A detailed, modern experimental protocol for the synthesis of Methandriol is not readily

available in the public domain. However, based on the original synthesis, the general steps

would be:

Reaction: 3β-hydroxy-5-androsten-17-one is dissolved in an appropriate anhydrous ether

solvent (e.g., diethyl ether or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or

argon).

Grignard Addition: A solution of methylmagnesium iodide or bromide in ether is added

dropwise to the steroid solution at a controlled temperature. The Grignard reagent attacks

the C17-ketone, forming a tertiary alcohol.

Quenching: The reaction is carefully quenched by the slow addition of an aqueous acidic

solution (e.g., ammonium chloride or dilute hydrochloric acid) to neutralize the reaction and

dissolve the magnesium salts.

Extraction: The product is extracted from the aqueous layer using an organic solvent.

Purification: The crude product is purified using techniques such as recrystallization or

column chromatography to yield pure Methandriol.[1]

Mechanism of Action: Androgen Receptor Signaling
The primary mechanism of action for Methandriol is its function as an agonist of the androgen

receptor (AR), a member of the nuclear receptor superfamily.[17]
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Androgen Receptor Binding and Downstream Signaling
Ligand Binding: Methandriol, like other androgens, diffuses into the target cell and binds to

the ligand-binding domain (LBD) of the AR, which is located in the cytoplasm associated with

heat shock proteins (HSPs).[4]

Conformational Change and Translocation: Ligand binding induces a conformational change

in the AR, causing the dissociation of HSPs. The activated AR-ligand complex then

translocates into the nucleus.[4]

Dimerization and DNA Binding: In the nucleus, the AR forms a homodimer and binds to

specific DNA sequences known as Androgen Response Elements (AREs) in the promoter

regions of target genes.[4][17]

Gene Transcription: The AR dimer recruits co-activator proteins, which facilitates the

assembly of the transcriptional machinery and initiates the transcription of androgen-

responsive genes, leading to the synthesis of proteins that mediate the anabolic and

androgenic effects.[18]

Androgen Receptor Signaling Pathway for Methandriol.

Metabolism
Methandriol undergoes extensive metabolism in the body through Phase I and Phase II

reactions to facilitate its excretion.

Phase I Metabolism
Phase I reactions involve the modification of the steroid structure, primarily through reduction

and hydroxylation. A key metabolic pathway is the reduction of the double bond between the

fifth and sixth carbon atoms (Δ5) in the B-ring of the steroid.[17] This results in the formation of

stereoisomers, with studies indicating the formation of 17α-methyl-5β-androstane-3α,17β-diol.

[17] Hydroxylation, particularly at the C16 position, is another significant Phase I

transformation.[19]

Phase II Metabolism
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Following Phase I modifications, Methandriol and its metabolites undergo Phase II conjugation

reactions. These processes increase the water solubility of the steroid, facilitating its elimination

from the body. The primary conjugation pathways are:

Glucuronidation: Attachment of glucuronic acid to the hydroxyl groups, catalyzed by UDP-

glucuronosyltransferases (UGTs).

Sulfation: Addition of a sulfate group, catalyzed by sulfotransferases (SULTs).[17]

Metabolic Pathways of Methandriol.

Pharmacological Properties
Methandriol is classified as an anabolic-androgenic steroid, exhibiting both muscle-building

(anabolic) and masculinizing (androgenic) effects.

Anabolic and Androgenic Activity
The anabolic and androgenic potential of steroids is often compared to testosterone, which has

a reference ratio of 100:100.

Steroid Anabolic Rating Androgenic Rating

Methandriol 30-60 20-60

Testosterone 100 100

Data from Steroid.com[2]

This indicates that Methandriol has weaker anabolic and androgenic effects compared to

testosterone.

Androgen Receptor Binding Affinity
Quantitative data for the binding affinity (e.g., Ki or IC50) of Methandriol to the androgen

receptor is not consistently reported in publicly available literature. However, it is understood to

be an AR agonist.[17] Some sources suggest a relative binding affinity to sex hormone-binding

globulin (SHBG) of 40% compared to dihydrotestosterone.[20]
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Experimental Protocols & Methodologies
Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a standard technique for the detection and quantification of Methandriol and its

metabolites in biological samples, particularly urine.

Sample Preparation for Urine Analysis (General Protocol):

Enzymatic Hydrolysis: To deconjugate the Phase II metabolites, a sample of urine is treated

with β-glucuronidase from E. coli.

Liquid-Liquid Extraction (LLE): The deconjugated steroids are extracted from the aqueous

urine matrix into an organic solvent (e.g., diethyl ether). The aqueous layer can be frozen to

facilitate the separation of the organic phase.

Derivatization: The hydroxyl groups of the steroid are derivatized, typically through silylation

using reagents like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), to increase

volatility and improve chromatographic properties.

GC-MS Analysis: The derivatized sample is injected into the GC-MS system for separation

and detection.

Workflow for GC-MS Analysis of Methandriol in Urine.

Conclusion
Methandriol is a well-characterized synthetic anabolic-androgenic steroid with a long history of

study. Its chemical structure, particularly the 17α-alkylation, is key to its oral activity. It exerts its

biological effects through the androgen receptor signaling pathway and is metabolized through

established Phase I and II reactions. While it has been used in various contexts, its anabolic

and androgenic potency is notably lower than that of testosterone. Standard analytical

techniques like GC-MS are well-suited for its detection and quantification in biological matrices.

This guide provides a foundational technical overview for researchers and professionals in the

fields of endocrinology, pharmacology, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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